N-(1,1-dioxothiolan-3-yl)-N-methyl-3-nitrobenzenesulfonamide

• IUPAC Name: N-(1,1-dioxothiolan-3-yl)-N-methyl-3-nitrobenzenesulfonamide
• InChI: InChI=1S/C11H14N2O6S2/c1-12(10-5-6-20(16,17)8-10)21(18,19)11-4-2-3-9(7-11)13(14)15/h2-4,7,10H,5-6,8H2,1H3
• InChI Key: GWFZMQMMOMSYBT-UHFFFAOYSA-N
• Canonical SMILES: CN(C1CCS(=O)(=O)C1)S(=O)(=O)C2=CC=CC(=C2)[N+](=O)[O-]
• Molecular Formula: C11H14N2O6S2
• Molecular Weight: 334.4 g/mol

Description

“N-(1,1-dioxothiolan-3-yl)-N-methyl-3-nitrobenzenesulfonamide” is a complex organic compound. Compounds with the “dioxothiolan” group are often used in the synthesis of various bioactive compounds.

Scientific Research Applications

Versatility in Synthetic Chemistry

Nitrobenzenesulfonamides serve as pivotal intermediates in the synthesis of secondary amines. The methodology developed by Fukuyama et al. (1995) demonstrates the transformation of primary amines into their N-alkylated sulfonamide counterparts through Mitsunobu reaction or conventional alkylation methods, achieving near-quantitative yields. This process highlights the utility of nitrobenzenesulfonamides in amine protection and activation, offering a straightforward path to secondary amines (Fukuyama, Chung-Kuang Jow, & Cheung, 1995).

Computational Insights and Material Interactions

A detailed computational study by Murthy et al. (2018) on N-(2,5-dimethyl-4-nitrophenyl)-4-methylbenzenesulfonamide (NDMPMBS) reveals its structural and electronic properties through DFT calculations, showcasing the potential of nitrobenzenesulfonamides in understanding molecular interactions and designing new materials with tailored properties (Murthy et al., 2018).

Electrochemical Studies

Research into the electrochemical behavior of nitrobenzenesulfonamides, such as the work by Asirvatham and Hawley (1974), provides insights into their redox properties. These studies not only contribute to our understanding of the fundamental chemical behavior of these compounds but also hint at potential applications in electrochemical sensors and devices (Asirvatham & Hawley, 1974).

Drug Design and Biological Applications

Although your request specifically excludes drug use and side effects, it's worth noting that the structural motifs of nitrobenzenesulfonamides are explored for their potential in medicinal chemistry, particularly in the design of cytotoxic agents and inhibitors, as demonstrated by Saari et al. (1991). Such research underscores the chemical flexibility and applicability of nitrobenzenesulfonamides in developing therapeutic agents (Saari et al., 1991).